Cas no 2034458-83-6 (2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide
• CAS No: 2034458-83-6
• MF: C₁₅H₁₄N₄O₂S₂
• MW: 346.427259922028
• CID: 5552608
• Update Time: 2025-11-06

2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]pyridine-3-carboxamide
• 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide

• Inchi： 1S/C15H14N4O2S2/c1-22-13-10(3-2-5-17-13)12(20)16-6-7-19-9-18-14-11(15(19)21)4-8-23-14/h2-5,8-9H,6-7H2,1H3,(H,16,20)
• InChI Key： PAZDVKHVFJTUMK-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCCN1C=NC2SC=CC=2C1=O)=O

Additional information on 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide

Comprehensive Analysis of 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide (CAS No. 2034458-83-6)

The compound 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide (CAS No. 2034458-83-6) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its unique combination of a thieno[2,3-d]pyrimidine core and a pyridine-3-carboxamide moiety, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly intrigued by its methylsulfanyl group, which may enhance its binding affinity to specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide has surged due to their versatility in drug design. The thieno[2,3-d]pyrimidine scaffold, in particular, is known for its role in modulating kinase activity, making it a hotspot for oncology research. This aligns with the growing trend of personalized medicine, where targeted therapies are increasingly sought after.

The synthesis of CAS No. 2034458-83-6 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. The pyridine-3-carboxamide segment is typically introduced via amide coupling, while the thieno[2,3-d]pyrimidin-4-one core is constructed through cyclization strategies. Such synthetic routes are frequently discussed in academic forums, reflecting the compound's relevance in modern organic chemistry.

From a pharmacological perspective, 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide has shown promise in preliminary studies for its ability to interact with enzymes involved in cellular signaling. Its methylsulfanyl substituent is hypothesized to improve metabolic stability, a critical factor in drug development. This has led to increased searches for "thieno[2,3-d]pyrimidine derivatives" and "pyridine carboxamide applications" in scientific databases.

Beyond its therapeutic potential, CAS No. 2034458-83-6 is also a subject of computational chemistry studies. Molecular docking simulations suggest that the compound's unique structure allows it to fit into the binding pockets of certain proteins, a feature highly valued in virtual screening campaigns. This has sparked discussions on platforms like ResearchGate about "structure-activity relationships of thienopyrimidines."

Environmental and safety profiles of 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide are also under scrutiny, as regulatory agencies emphasize greener chemistry practices. Researchers are exploring solvent-free synthesis methods and catalytic alternatives to traditional reagents, addressing the popular query "sustainable synthesis of heterocyclic compounds."

In summary, 2-(methylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyridine-3-carboxamide represents a fascinating case study in the intersection of synthetic chemistry and drug discovery. Its thieno[2,3-d]pyrimidine backbone and pyridine-3-carboxamide side chain offer multiple avenues for structural optimization, making it a recurring topic in patent literature and grant proposals. As interest in kinase inhibitors and small molecule modulators continues to rise, this compound is poised to remain a key player in pharmaceutical research.